N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide

• IUPAC Name: N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide
• InChI: InChI=1S/C19H34N2O3/c22-18(8-7-17-6-2-5-13-24-17)20-16-19(9-3-1-4-10-19)21-11-14-23-15-12-21/h17H,1-16H2,(H,20,22)
• InChI Key: PGOWYJALILNMBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)CCC2CCCCO2)N3CCOCC3
• Molecular Formula: C19H34N2O3
• Molecular Weight: 338.5 g/mol

Description

N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide is a complex organic compound that features a morpholine ring, a cyclohexyl group, and an oxane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide typically involves multiple steps, starting with the preparation of the morpholine and cyclohexyl intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with therapeutic properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific biological pathways.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other morpholine derivatives and cyclohexyl-containing compounds. Examples include:

• N-(cyclohexylmethyl)morpholine
• 3-(morpholin-4-yl)propanamide

Uniqueness

N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-(oxan-2-yl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.